Cas no 479496-38-3 (1,2-ETHANEDIAMINE, 1,2-BIS(4-BROMOPHENYL)-N,N'-DIMETHYL-, (1R,2R)-)

• Product Name: 1,2-ETHANEDIAMINE, 1,2-BIS(4-BROMOPHENYL)-N,N'-DIMETHYL-, (1R,2R)-
• CAS No: 479496-38-3
• MF: C₁₆H₁₈Br₂N₂
• MW: 398.13552236557
• CID: 3180781
• PubChem ID: 11025716
• Update Time: 2025-05-20

1,2-ETHANEDIAMINE, 1,2-BIS(4-BROMOPHENYL)-N,N'-DIMETHYL-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-ETHANEDIAMINE, 1,2-BIS(4-BROMOPHENYL)-N,N'-DIMETHYL-, (1R,2R)-
• (1R,2R)-1,2-Bis(4-bromophenyl)-N1,N2-dimethylethane-1,2-diamine
• SCHEMBL24016989
• MFCD34474224
• CS-0182208
• 479496-38-3
• AS-87229

• Inchi： 1S/C16H18Br2N2/c1-19-15(11-3-7-13(17)8-4-11)16(20-2)12-5-9-14(18)10-6-12/h3-10,15-16,19-20H,1-2H3/t15-,16-/m1/s1
• InChI Key： WVRUGMYZGAOFJU-HZPDHXFCSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H]([C@@H](C1C=CC(=CC=1)Br)NC)NC

Computed Properties

• Exact Mass: 397.98162g/mol
• Monoisotopic Mass: 395.98367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 24.1Ų

Additional information on 1,2-ETHANEDIAMINE, 1,2-BIS(4-BROMOPHENYL)-N,N'-DIMETHYL-, (1R,2R)-

Recent Advances in the Study of 1,2-ETHANEDIAMINE, 1,2-BIS(4-BROMOPHENYL)-N,N'-DIMETHYL-, (1R,2R)- (CAS: 479496-38-3)

The compound 1,2-ETHANEDIAMINE, 1,2-BIS(4-BROMOPHENYL)-N,N'-DIMETHYL-, (1R,2R)- (CAS: 479496-38-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the chiral nature of this compound, which is attributed to its (1R,2R) configuration. This stereochemistry is crucial for its interaction with biological targets, particularly in the context of enzyme inhibition and receptor binding. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate the three-dimensional structure of the compound, providing insights into its molecular interactions.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1,2-ETHANEDIAMINE, 1,2-BIS(4-BROMOPHENYL)-N,N'-DIMETHYL-, (1R,2R)- exhibits promising inhibitory effects against specific kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Furthermore, molecular docking simulations have revealed high binding affinity for certain protein targets, reinforcing its therapeutic potential.

The synthesis of this compound has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and enantiomeric purity, which are critical for its application in drug development. One study reported a highly efficient asymmetric synthesis method using chiral auxiliaries, achieving an enantiomeric excess of over 98%. This advancement is expected to facilitate further pharmacological studies and scale-up production.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of the compound, such as its solubility and metabolic stability. Current research efforts are directed towards structural modifications to enhance these properties while retaining its biological activity. Collaborative studies between academic and industrial researchers are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 1,2-ETHANEDIAMINE, 1,2-BIS(4-BROMOPHENYL)-N,N'-DIMETHYL-, (1R,2R)- (CAS: 479496-38-3) represents a promising candidate for further investigation in drug discovery. Its unique structural features and biological activity make it a valuable tool for understanding molecular interactions and developing novel therapeutics. Future research should focus on addressing the remaining challenges and exploring its full potential in medicinal chemistry.